Cas no 155085-26-0 (1H-Imidazolium, 1-ethenyl-3-hexadecyl-, bromide)

1H-Imidazolium, 1-ethenyl-3-hexadecyl-, bromide structure
155085-26-0 structure
Product Name:1H-Imidazolium, 1-ethenyl-3-hexadecyl-, bromide
CAS No:155085-26-0
MF:C21H41BrN2
MW:401.467645406723
CID:1329693
PubChem ID:71354108
Update Time:2025-04-20

1H-Imidazolium, 1-ethenyl-3-hexadecyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1-ethenyl-3-hexadecyl-, bromide
    • 1-ethenyl-3-hexadecyl-1,2-dihydroimidazol-1-ium,bromide
    • DTXSID40778812
    • SCHEMBL21072919
    • 1-Ethenyl-3-hexadecyl-2,3-dihydro-1H-imidazol-1-ium bromide
    • 155085-26-0
    • Inchi: 1S/C21H40N2.BrH/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-20-19-22(4-2)21-23;/h4,19-20H,2-3,5-18,21H2,1H3;1H
    • InChI Key: RLBBGENOQSCOHE-UHFFFAOYSA-N
    • SMILES: [Br-].N1(C=C[NH+](C=C)C1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 358.9245
  • Monoisotopic Mass: 400.24531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 298
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.7Ų

Experimental Properties

  • PSA: 9.14
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